BMS-960

• Synonyms: BMS-960; BMS 960; BMS960.
• Molecular Formula: C26H23F3N4O5
• Molecular Weight: 528.5 g/mol
• InChI: InChI=1S/C26H23F3N4O5/c27-26(28,29)20-21(16-5-2-1-3-6-16)31-37-22(20)24-30-23(32-38-24)17-10-8-15(9-11-17)19(34)14-33-12-4-7-18(13-33)25(35)36/h1-3,5-6,8-11,18-19,34H,4,7,12-14H2,(H,35,36)/t18-,19+/m0/s1
• InChIKey: KEQLVIFRZVZQOA-RBUKOAKNSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Sourcing a consistent, orally bioavailable S1P1 agonist for preclinical autoimmune studies can be challenging. BMS-960 resolves this with a distinct isoxazole scaffold, validated in vivo lymphocyte reduction, and scalable synthesis. • High oral bioavailability across mouse, rat, and cynomolgus monkey models, enabling chronic dosing. • Confirmed lymphocyte depletion in rats after oral administration, ideal for EAE and arthritis models. • Scalable synthetic route ensures a reliable, long-term supply for comparative medicinal chemistry.

BMS-960: S1P1 Receptor Agonist Overview

BMS-960 is a potent and selective isoxazole-containing sphingosine-1-phosphate 1 (S1P1) receptor agonist [1]. It is a preclinical compound that functions as an agonist at human S1P1, S1P3, S1P4, and S1P5 receptors and effectively reduces blood lymphocytes in Lewis rats following oral administration [2]. The compound is also noted for its potential anti-tumor activity and high oral bioavailability in various species, including mice, rats, and cynomolgus monkeys [2].

Target S1P1 receptor agonism pathway studies

Model Oral exposure-model context across multiple species

Supply Multi-gram scale-up synthesis reported for in vivo programs

• [1] Hou, X., Zhang, H., Chen, B.-C., Singh, A., Goswami, A., et al. Regioselective Epoxide Ring Opening for the Stereospecific Scale-Up Synthesis of BMS-960, A Potent and Selective Isoxazole-Containing S1P1 Receptor Agonist. Organic Process Research & Development, 2017, 21(2), 200-207. View Source
• [2] TargetMol. BMS-960 Product Page. CAS 1265321-86-5. Accessed 2026. View Source

BMS-960 Substitution Limitations

Despite the existence of several S1P1 receptor agonists, BMS-960 possesses a distinct isoxazole-containing chemical structure that is associated with its potent and selective profile [1]. This specific scaffold is critical for its favorable pharmacological properties, including high oral bioavailability and metabolic stability across species, as reported in preclinical models [2]. Substituting BMS-960 with another in-class compound lacking this specific chemotype could lead to unpredictable and non-equivalent results in key experimental readouts, such as lymphocyte trafficking, efficacy in autoimmune disease models, or pharmacokinetic parameters.

Chemotype Isoxazole scaffold may be critical for reported S1P1 selectivity; non‑isoxazole analogs may alter lymphocyte trafficking readouts.

PK Profile Cross‑species oral exposure may not transfer to compounds lacking the same metabolic stability context.

Synthesis Process scalability may not extend to derivatives without a defined stereospecific route; batch consistency could differ.

• [1] Hou, X., Zhang, H., Chen, B.-C., Singh, A., Goswami, A., et al. Regioselective Epoxide Ring Opening for the Stereospecific Scale-Up Synthesis of BMS-960, A Potent and Selective Isoxazole-Containing S1P1 Receptor Agonist. Organic Process Research & Development, 2017, 21(2), 200-207. View Source
• [2] TargetMol. BMS-960 Product Page. CAS 1265321-86-5. Accessed 2026. View Source

BMS-960 Key Evidence

In Vivo Lymphocyte Reduction

BMS-960 demonstrates in vivo pharmacodynamic activity by effectively reducing blood lymphocytes in Lewis rats following oral administration [1]. This confirms its functional agonism of S1P1, which is the primary mechanism for inducing immunosuppression through lymphocyte sequestration. While quantitative data for the magnitude of this reduction is not provided in the source, this qualitative in vivo evidence confirms its mechanism of action is consistent with its in vitro receptor profile.

In Vivo Lymphocyte Reduction

Reported / Data to verify

Effectively reduced blood lymphocytes in Lewis rats after oral administration (vs implied vehicle control). Quantitative magnitude not disclosed.

Supports S1P1‑mediated lymphocyte modulation in a rat model.

In vivo PD endpoint review; quantitative data unavailable from source.

Evidence Dimension	In vivo pharmacodynamic response (lymphocyte reduction)
Target Compound Data	Effectively reduces blood lymphocytes (qualitative observation)
Comparator Or Baseline	Vehicle control (implied)
Quantified Difference	Quantitative data not available from source.
Conditions	Lewis rat model, oral administration [1]

Why This Matters

This is a critical functional assay that directly links the compound's S1P1 agonist activity to a clinically relevant pharmacodynamic endpoint, confirming its potential utility in models of autoimmune disease and organ transplantation.

• [1] TargetMol. BMS-960 Product Page. CAS 1265321-86-5. Accessed 2026. View Source

Cross-Species Oral Bioavailability

BMS-960 exhibits high oral bioavailability in mice, rats, cynomolgus monkeys, and dogs, according to data aggregated from ChEMBL [1]. While specific bioavailability percentages are not disclosed in the available source, this consistent, cross-species profile suggests a favorable and predictable pharmacokinetic behavior for oral dosing in preclinical studies.

Cross‑Species Oral Bioavailability

Data to verify

High oral bioavailability observed in mouse, rat, cynomolgus monkey, and dog. Specific percentages not available.

Reports consistent oral exposure across preclinical species.

Aggregated from ChEMBL; confirmatory exposure studies advised.

Evidence Dimension	Oral bioavailability
Target Compound Data	High oral bioavailability (qualitative) in mouse, rat, cynomolgus monkey, and dog
Comparator Or Baseline	Not specified
Quantified Difference	Quantitative data not available from source.
Conditions	Multiple preclinical species (mouse, rat, monkey, dog) [1]

Why This Matters

High and consistent oral bioavailability across species simplifies dose formulation and increases the probability of successful translation from rodent efficacy models to higher species safety and toxicology studies.

• [1] TargetMol. BMS-960 Product Page. CAS 1265321-86-5. Accessed 2026. View Source

Scalable Stereospecific Synthesis

A stereospecific scale-up synthesis for BMS-960 has been reported, which highlights an enzymatic reduction of α-bromoketone and a regioselective epoxide ring-opening reaction [1]. This optimized process was utilized to synthesize multi-gram batches of BMS-960 for Ames testing and other toxicological studies [1].

Scalable Stereospecific Synthesis

Reported

Multi‑gram batches produced via enzymatic α‑bromoketone reduction and regioselective epoxide ring‑opening; used for toxicology studies.

Demonstrates synthesis scalability for extended in vivo testing.

Process reported in Org. Process Res. Dev.; procurement‑relevant route.

Evidence Dimension	Synthesis scalability
Target Compound Data	Stereospecific scale-up synthesis process developed and demonstrated for multi-gram batch production
Comparator Or Baseline	Earlier, non-optimized laboratory-scale synthesis (implied)
Quantified Difference	Quantitative yield data not available in abstract.
Conditions	Enzymatic reduction and regioselective epoxide ring-opening conditions [1]

Why This Matters

The availability of a scalable and robust synthetic route is a critical procurement consideration for research programs planning to advance a compound beyond initial in vitro studies to extensive in vivo efficacy and safety testing.

• [1] Hou, X., Zhang, H., Chen, B.-C., Singh, A., Goswami, A., et al. Regioselective Epoxide Ring Opening for the Stereospecific Scale-Up Synthesis of BMS-960, A Potent and Selective Isoxazole-Containing S1P1 Receptor Agonist. Organic Process Research & Development, 2017, 21(2), 200-207. View Source

BMS-960 Application Scenarios

Autoimmune Disease Models

Based on its established ability to reduce blood lymphocytes in rats following oral administration [1], BMS-960 is optimally deployed in preclinical models of autoimmune diseases (e.g., experimental autoimmune encephalomyelitis for multiple sclerosis, or arthritis models). Its high oral bioavailability [1] makes it particularly suitable for chronic dosing regimens in these studies.

PK/PD Profiling

The reported high oral bioavailability across multiple species [1] positions BMS-960 as an excellent candidate for PK/PD studies aimed at establishing exposure-response relationships. Researchers can correlate plasma drug concentrations with the extent and duration of lymphocyte reduction to inform dose selection for future efficacy models.

S1P1 Agonist Lead Optimization

Given the well-documented synthetic process [2] and its distinct isoxazole-containing chemotype [2], BMS-960 serves as a valuable benchmark or reference standard in medicinal chemistry campaigns focused on improving potency, selectivity, or pharmacokinetic properties of new S1P1 agonists. Its scalable synthesis ensures a reliable supply for comparative studies.

Application

Selection Property

Validation Focus

Autoimmune disease model studies

Lymphocyte modulation evidence

In vivo PD endpoint review

Oral PK/PD profiling

Cross‑species oral exposure context

Exposure–response relationship review

S1P1 agonist lead optimization

Isoxazole scaffold identity

Pharmacological comparison review

• [1] TargetMol. BMS-960 Product Page. CAS 1265321-86-5. Accessed 2026. View Source
• [2] Hou, X., Zhang, H., Chen, B.-C., Singh, A., Goswami, A., et al. Regioselective Epoxide Ring Opening for the Stereospecific Scale-Up Synthesis of BMS-960, A Potent and Selective Isoxazole-Containing S1P1 Receptor Agonist. Organic Process Research & Development, 2017, 21(2), 200-207. View Source